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Compound of Interest

Compound Name: Capmatinib dihydrochloride

Cat. No.: B3026971

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and storage conditions for Capmatinib
dihydrochloride stock solutions to ensure their stability and efficacy in research settings.

Capmatinib dihydrochloride is a potent and selective inhibitor of the c-MET receptor tyrosine
kinase.[1][2] The c-MET signaling pathway plays a crucial role in cell proliferation, survival,
migration, and angiogenesis.[1] Dysregulation of this pathway is implicated in various cancers.
Accurate and reproducible experimental results rely on the correct preparation and storage of
Capmatinib dihydrochloride stock solutions.

Data Presentation: Storage and Solubility

Proper storage of Capmatinib dihydrochloride stock solutions is critical to maintain their
chemical integrity and biological activity. The following tables summarize the recommended
storage conditions for both the solid compound and prepared stock solutions.

Table 1: Storage Conditions for Capmatinib Dihydrochloride (Solid Powder)
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Condition Temperature Duration Additional Notes

Store in a dry, dark

Short-term 0-4°C Days to weeks

place.[3]

Store in a dry, dark
Long-term -20 °C Months to years place for optimal

stability.[3]

Table 2: Storage Conditions for Capmatinib Dihydrochloride Stock Solutions in Solvent

Storage . .
Solvent Duration Recommendations
Temperature
Aliquot to avoid
DMSO -80 °C Up to 1 year repeated freeze-thaw
cycles.[4]
DMSO 4°C Up to 1 week For short-term use.[4]

Table 3: Solubility of Capmatinib Dihydrochloride

Solvent Solubility Notes

Sonication is recommended to
DMSO 30 mg/mL (59.6 mM) o )

aid dissolution.[4]

Ultrasonic treatment is needed
Water 3.33 mg/mL (6.62 mM) ) )

for dissolution.[5]
In Vivo Formulation (10% Sonication is recommended.
DMSO + 40% PEG300 + 5% 2 mg/mL (3.97 mM) Prepare fresh for in vivo
Tween 80 + 45% Saline) experiments.[4][5]

Signaling Pathway

Capmatinib is a selective inhibitor of the c-MET (hepatocyte growth factor receptor) tyrosine
kinase.[2] The binding of its ligand, hepatocyte growth factor (HGF), to the c-MET receptor
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leads to autophosphorylation and activation of downstream signaling pathways, including the
RAS/MAPK and PI3K/AKT pathways. These pathways are crucial for cell growth, proliferation,
and survival. By inhibiting c-MET, Capmatinib effectively blocks these downstream signals,
leading to an anti-tumor effect in cancers with c-MET dysregulation.[5]
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Capmatinib Mechanism of Action
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Caption: Capmatinib inhibits the c-MET signaling pathway.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Capmatinib Dihydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Capmatinib
dihydrochloride in DMSO.

Materials:

o Capmatinib dihydrochloride (powder)

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile, nuclease-free microcentrifuge tubes
» Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated precision balance

o Pipettes and sterile filter tips

Procedure:

e Pre-warming of Solvent: Allow the anhydrous DMSO to come to room temperature before
opening to prevent moisture condensation.

» Weighing the Compound: Accurately weigh the required amount of Capmatinib
dihydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution
(Molecular Weight: 503.36 g/mol ), weigh out 5.03 mg of the compound.

 Dissolution:
o Add the weighed Capmatinib dihydrochloride to a sterile microcentrifuge tube.
o Add the calculated volume of DMSO to the tube.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[4] Visually
inspect the solution to ensure it is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[4][5]

e Storage:
o For long-term storage (up to 1 year), store the aliquots at -80°C.[4]
o For short-term storage (up to 1 week), aliquots can be stored at 4°C.[4]

Note on DMSO Concentration in Cell Culture: When using the stock solution in cell-based
assays, ensure the final concentration of DMSO in the culture medium does not exceed 0.1%.
If a higher concentration is necessary, a solvent control should be included in the experiment to
assess any potential effects of DMSO on the cells.[4]
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing Capmatinib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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